Cas no 1021226-35-6 (N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide)

• Product Name: N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide
• CAS No: 1021226-35-6
• MF: C₂₇H₂₄N₄O₃
• MW: 452.504466056824
• CID: 5381303
• Update Time: 2025-11-01

N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[3-[(4-methoxyphenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

• Inchi： 1S/C27H24N4O3/c1-34-21-13-11-20(12-14-21)16-30-18-29-25-22-9-5-6-10-23(22)31(26(25)27(30)33)17-24(32)28-15-19-7-3-2-4-8-19/h2-14,18H,15-17H2,1H3,(H,28,32)
• InChI Key： FKJAWBIDTJINGJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C2=C(C=CC=C2)C2N=CN(CC3=CC=C(OC)C=C3)C(=O)C1=2

Additional information on N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

Introduction to N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide (CAS No. 1021226-35-6)

N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1021226-35-6, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The structural design of this molecule is characterized by its intricate fusion of a pyrimido[5,4-b]indole core with an acetamide functional group, further modified by a benzyl substituent and a 4-methoxyphenylmethyl moiety. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The compound's molecular architecture is of particular interest due to the presence of the pyrimido[5,4-b]indole scaffold, which is a well-documented heterocyclic system known for its role in various bioactive molecules. Pyrimido[5,4-b]indoles have been extensively studied for their potential as scaffolds in drug discovery, owing to their ability to interact with biological targets in multiple ways. The incorporation of this scaffold into the structure of N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide suggests that it may exhibit significant pharmacological properties relevant to various diseases.

One of the most compelling aspects of this compound is its potential biological activity. The presence of the acetamide group and the benzyl substituent suggests that it may possess properties such as receptor binding affinity and metabolic stability, which are crucial for drug candidates. Furthermore, the 4-methoxyphenylmethyl moiety adds another layer of complexity to its structure, potentially influencing both its solubility and bioavailability. These features make N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation and cancer. The structural features of N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide align well with this trend. For instance, studies have shown that pyrimido[5,4-b]indole derivatives can interact with enzymes and receptors involved in these pathways. The specific modifications present in this compound may enhance its ability to interact with these targets while minimizing off-target effects.

The synthesis of N-benzyl-2-{3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecular entities.

The pharmacokinetic properties of N-benzyl-2-{3-[4-methoxyphenylmethyl]-pyrimido[5,4-b]indol-5-yl}acetamide are also subjects of intense research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its potential as a drug candidate. Preliminary studies suggest that the structural modifications present in this compound may enhance its oral bioavailability and metabolic stability. These findings are particularly encouraging given the challenges associated with developing drugs that can effectively reach their target sites within the body.

The potential therapeutic applications of N-benzyl{2-[3-[(Pyrimido[⁵,⁴-b]^indol-5^ylyl)]methyl]-

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